Cas no 1806869-93-1 (3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1806869-93-1
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4809732
• Update Time: 2025-05-22

3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-7-5(9)4(8(12,13)14)3(2-15-7)6(10)11/h2,6H,1H3
• InChI Key： IRYYNEAEDBZNKJ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, identified by the CAS number 1806869-93-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a bromine atom, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound for research and development in areas such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the bromine atom and the trifluoromethyl group introduces significant electron-withdrawing effects, which can enhance the molecule's bioavailability and pharmacokinetic properties. Researchers have explored its role as a potential lead compound in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antiproliferative activity against cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

In addition to its pharmaceutical applications, 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has also gained attention in the field of agrochemicals. The methoxy group and difluoromethyl substituents contribute to the molecule's lipophilicity, which is crucial for its ability to penetrate plant tissues effectively. Recent research has focused on its potential as a herbicide or fungicide, with preliminary studies indicating its ability to inhibit key enzymes involved in plant metabolism. A paper in Pest Management Science reported that this compound shows selective toxicity against weeds while maintaining low toxicity to crops, making it a promising candidate for sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include bromination reactions, fluorination processes, and nucleophilic substitution reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis pathway. A study published in Green Chemistry demonstrated that the use of environmentally friendly solvents and catalysts can significantly reduce the environmental footprint of this synthesis process, aligning with current trends toward greener chemical manufacturing.

The structural complexity of 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine makes it an ideal candidate for exploring advanced materials applications. Its unique electronic properties have been leveraged in the development of organic semiconductors for use in flexible electronics and optoelectronic devices. Research conducted at leading institutions has shown that this compound exhibits excellent charge transport properties, making it suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). A recent article in Nature Communications highlighted its potential as a building block for next-generation electronic materials.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, with its CAS number 1806869-93-1, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in driving innovation across these fields.